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Compound of Interest

(R)-(+)-1-(4-
Methylphenyl)ethylamine

cat. No.: B1353335

Compound Name:

An In-depth Technical Guide to the Safety and Hazards of (R)-(+)-1-(4-
Methylphenyl)ethylamine

For Researchers, Scientists, and Drug Development Professionals

(R)-(+)-1-(4-Methylphenyl)ethylamine (CAS No: 4187-38-6) is a chiral amine utilized in
various chemical applications, including as a chiral auxiliary in asymmetric synthesis.[1] Its
utility in producing enantiopure compounds makes it valuable in pharmaceutical development.
[1] However, its chemical properties also present significant safety and health hazards that
necessitate rigorous handling protocols and a thorough understanding of its toxicological
profile. This guide provides a comprehensive overview of the safety data, hazard
classifications, and handling procedures for this compound.

GHS Hazard Identification and Classification

(R)-(+)-1-(4-Methylphenyl)ethylamine is classified as a hazardous chemical under the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary
hazards are associated with its corrosive nature and acute toxicity.

Signal Word: Danger[2][3][4]

GHS Pictograms:
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GHS pictograms associated with (R)-(+)-1-(4-Methylphenyl)ethylamine, indicating corrosive
and harmful/irritant properties.

Table 1: GHS Hazard Statements and Precautionary Statements
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Category Code Statement Citations
Harmful if

Hazard Statements H302 [4][5]
swallowed.

Harmful in contact
H312 ) ) [2][5]
with skin.

Causes severe skin
H314 burns and eye [41[5]

damage.

May cause an allergic
H317 _ _ [21[41[5]
skin reaction.

Causes serious eye

H318 [5]
damage.
H332 Harmful if inhaled. [5]1[6]
H227 Combustible liquid. [2]
Precautionary - Do not breathe
. P260 _ [7]
Prevention mist/vapors/spray.

Wash skin thoroughly
P264 ] [7]
after handling.

Do not eat, drink or
P270 smoke when using [7]
this product.

Wear protective
gloves/protective

P280 clothing/eye [31[7]
protection/face

protection.

Keep away from heat,
hot surfaces, sparks,

P210 open flames and other  [2]
ignition sources. No

smoking.
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Category Code

Statement Citations

Precautionary -
P301+P330+P331
Response

IF SWALLOWED:
Rinse mouth. Do NOT [7]

induce vomiting.

P303+P361+P353

IF ON SKIN (or hair):

Take off immediately

all contaminated [3][6]
clothing. Rinse skin

with water/shower.

P304+P340

IF INHALED: Remove
person to fresh air and
[61[7]

keep comfortable for

breathing.

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact [31[7]
lenses, if present and

easy to do. Continue

rinsing.

P310

Immediately call a
POISON CENTER or  [3]

doctor/physician.

Precautionary -
P403+P233
Storage

Store in a well-
ventilated place. Keep
container tightly

closed.

P405

Store locked up. [7]

| Precautionary - Disposal | P501 | Dispose of contents/container to an approved waste

disposal plant. |[2][7] |
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Data Collection & Evaluation

Physical, Toxicological,
& Ecotoxicological Data

A

Hazard Identification
(e.g., Corrosivity, Toxicity,
Flammability)

T
T

Hazard Classification

Classification into GHS
Hazard Classes & Categories
(e.g., Skin Corr. 1C, Acute Tox. 4)

Hazard Communicatign Elements
v LA LA y

Assign Signal Word Select Pictograms Assign Hazard (H) Statements Assign Precautionary (P) Statements
(‘Danger’) (Corrosion, Exclamation Mark) (H314, H302) (P280, P301+P330+P331)

A4

Safety Data Sheet (SDS)T Product Label

>N

Click to download full resolution via product page
Caption: Logical workflow for GHS hazard classification and communication.

Physicochemical and Toxicological Properties

Understanding the physical and toxicological properties is critical for safe handling and risk
assessment.

Table 2: Physical and Chemical Properties
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Property Value Citations
Molecular Formula CoHi3N [5][6]
Molecular Weight 135.21 g/mol [31[5][6]
Appearance Colorless to light yellow liquid [1][6]
Boiling Point 205 °C (lit.) [6]
Density 0.919 g/mL at 25 °C (lit.) [6]

Flash Point 180 °F /82.2 °C [6]
Melting Point <-20°C [6]
Refractive Index n20/D 1.521 (lit.) [6]

| Storage Temperature | 2-8°C under inert gas |[6] |

Table 3: Toxicological Data

Test Species Route Value Citations
Acute Oral > 300 - <2000
Rat (female) Oral [7]
LD50 mgl/kg bw*
| Symptoms of Overexposure | - | Ingestion/Inhalation/Contact | Headache, dizziness,

tiredness, nausea, vomiting. Corrosive material can cause severe swelling and damage to
tissues, with danger of perforation. Allergic reaction may include rash, itching, and swelling. |[2]

611

*Note: This data is for the related compound 1-(4-methoxyphenyl)ethanamine, as specific LD50
data for (R)-(+)-1-(4-Methylphenyl)ethylamine was not available in the cited sources.

Emergency and First-Aid Procedures

Immediate and appropriate first-aid response is crucial due to the compound's corrosive nature.

Table 4: First-Aid Measures
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Exposure Route Procedure Citations

Rinse immediately with
plenty of water, also under
the eyelids, for at least 15
Eye Contact _ . [2]
minutes. Immediate
medical attention is

required.

Wash off immediately with
plenty of water for at least 15
_ minutes. Remove and wash
Skin Contact _ _ [2]
contaminated clothing before
re-use. Call a physician

immediately.

Remove from exposure, lie

down. If not breathing, give
Inhalation artificial respiration (do not use  [2]

mouth-to-mouth). Call a

physician immediately.

Do NOT induce vomiting.

Clean mouth with water. Never
Ingestion give anything by mouth to an [2]

unconscious person. Call a

physician immediately.

| General Advice | Show the Safety Data Sheet (SDS) to the doctor in attendance. Immediate
medical attention is required. |[2] |

Firefighting and Accidental Release Measures

Table 5: Firefighting Measures
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Aspect Details Citations

Flammability Combustible liquid. [2]

COg2, dry chemical, dry sand,
] o ] alcohol-resistant foam. Water
Suitable Extinguishing Media ) [2]
mist may be used to cool

closed containers.

Thermal decomposition can
lead to release of irritating

Specific Hazards gases and vapors (e.g., [2][9]
nitrogen oxides). Containers

may explode when heated.

| Protective Equipment | Wear self-contained breathing apparatus (SCBA) pressure-demand,
MSHA/NIOSH (approved or equivalent) and full protective gear. |[2][7] |

For accidental releases, personnel should be evacuated from the area. Ensure adequate
ventilation and remove all sources of ignition.[2] Spills should be contained and soaked up with
inert absorbent material and placed in suitable, closed containers for disposal.[2][8]

Handling, Storage, and Personal Protection

Table 6: Handling and Storage Recommendations

Aspect Details Citations

Wear personal protective
equipment. Use only under
a chemical fume hood. Do
not get in eyes, on skin, or
) on clothing. Do not

Handling [2]
breathe vapors or spray
mist. Do not ingest. Keep
away from open flames,
hot surfaces, and sources

of ignition.
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| Storage | Keep containers tightly closed in a dry, cool, and well-ventilated place. Store in a
designated "Corrosives area". Keep away from heat, sparks, and flame. |[2] |

Table 7: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Citations

Tightly fitting safety
) goggles or face shield.
Eye/Face Protection . [7][210]
Conforming to EN 166(EU)

or NIOSH (US).

Wear appropriate protective
. _ gloves (e.g., nitrile rubber) and
Skin Protection _ _ _ [10]
chemical-resistant clothing to

prevent skin exposure.

Use a full-face respirator with

an appropriate filter (e.g., type
Respiratory Protection ABEK (EN14387)) if exposure [31[7]

limits are exceeded or irritation

is experienced.

| Engineering Controls | Ensure adequate ventilation, especially in confined areas. Eyewash
stations and safety showers must be close to the workstation location. |[2][8] |

Experimental Protocols for Hazard Assessment

While specific experimental reports for (R)-(+)-1-(4-Methylphenyl)ethylamine are not publicly
detailed, its classification as causing "severe skin burns” (H314) implies that data has been
generated, likely following standardized OECD (Organisation for Economic Co-operation and
Development) guidelines. An in vitro approach is often preferred to minimize animal testing.

Methodology: OECD Test Guideline 431 - In Vitro Skin Corrosion: Reconstructed Human
Epidermis (RhE) Test Method

This test method provides a framework for assessing the skin corrosion potential of a chemical.
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e Principle: The test evaluates a chemical's ability to cause corrosion by measuring its effect
on a reconstructed human epidermis (RhE) model. The endpoint is cell viability, typically
assessed using the MTT assay, which measures mitochondrial dehydrogenase activity in
living cells.

e Procedure:

A known amount of the test chemical is applied topically to the surface of the RhE tissue.

[¢]

o The exposure period is standardized, typically with measurements taken after 3 minutes
and 1 hour of exposure.

o After exposure, the tissue is thoroughly rinsed to remove the chemical.

o The tissue is then incubated with MTT solution. Viable cells convert the yellow MTT
tetrazolium salt into a blue formazan product.

o The amount of formazan produced is quantified by measuring its optical density (OD) after
extraction from the tissue.

o Data Interpretation:

o Cell viability is expressed as a percentage relative to negative controls (treated with a non-
corrosive substance).

o A chemical is identified as corrosive if the mean cell viability after a 3-minute exposure is <
50%, or if the viability after a 1-hour exposure is < 15%.

o Results can also help sub-categorize the corrosive potential based on the time required to
reduce cell viability to specific thresholds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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